Cas no 83732-61-0 (Benzenesulfonic acid,3-chloro-4-hydroxy-5-nitro-)

• Product name: Benzenesulfonic acid,3-chloro-4-hydroxy-5-nitro-
• CAS No: 83732-61-0
• MF: C₆H₄ClNO₆S
• MW: 253.617059707642
• CID: 728330
• PubChem ID: 3019238

Benzenesulfonic acid,3-chloro-4-hydroxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-chloro-4-hydroxy-5-nitro-
• 3-chloro-4-hydroxy-5-nitrobenzenesulfonic acid
• 3-chloro-4-hydroxy-5-nitrobenzenesulphonic acid
• 3-Chlor-4-hydroxy-5-nitro-benzolsulfonsaeure
• 3-chloro-4-hydroxy-5-nitro-benzenesulfonic acid
• Benzenesulfonic acid,3-chloro-4-hydroxy-5-nitro
• EINECS 280-610-3
• DTXSID50232591
• 83732-61-0
• SCHEMBL7824972
• NS00038274

• Inchi： InChI=1S/C6H4ClNO6S/c7-4-1-3(15(12,13)14)2-5(6(4)9)8(10)11/h1-2,9H,(H,12,13,14)
• InChI Key： VMHPZSMLWXYABA-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C(=C1[N+](=O)[O-])O)Cl)S(=O)(=O)O

Computed Properties

• Exact Mass: 252.94500
• Monoisotopic Mass: 252.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų
• XLogP3: 1.3

Experimental Properties

• Density: 1.886
• Refractive Index: 1.657
• PSA: 128.80000
• LogP: 2.80450